Cas no 740063-03-0 (4-Pyridineethanamine,1,2,3,6-tetrahydro-N,1-dimethyl-)

4-Pyridineethanamine,1,2,3,6-tetrahydro-N,1-dimethyl- is a heterocyclic amine compound featuring a pyridine core with an ethylamine substituent. Its partially saturated tetrahydro structure enhances reactivity and versatility in synthetic applications. The presence of dimethyl groups at the nitrogen positions improves stability and modulates basicity, making it suitable for use as an intermediate in pharmaceutical and agrochemical synthesis. The compound’s unique structure allows for selective functionalization, facilitating the development of bioactive molecules. Its balanced lipophilicity and electron-rich pyridine ring contribute to its utility in catalysis and ligand design. This compound is typically handled under controlled conditions due to its reactive nature.
4-Pyridineethanamine,1,2,3,6-tetrahydro-N,1-dimethyl- structure
740063-03-0 structure
Product name:4-Pyridineethanamine,1,2,3,6-tetrahydro-N,1-dimethyl-
CAS No:740063-03-0
MF:C9H18N2
MW:154.252622127533
CID:560028

4-Pyridineethanamine,1,2,3,6-tetrahydro-N,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridineethanamine,1,2,3,6-tetrahydro-N,1-dimethyl-
    • 4-Pyridineethanamine,1,2,5,6-tetrahydro-N,1-dimethyl- (9CI)
    • N-methyl-2-(1-methyl-3,6-dihydro-2H-pyridin-4-yl)ethanamine
    • 4-Pyridineethanamine,1,2,5,6-tetrahydro-N,1-dimethyl-(9CI)
    • 4-Pyridineethanamine, 1,2,3,6-tetrahydro-N,1-dimethyl-
    • Inchi: 1S/C9H18N2/c1-10-6-3-9-4-7-11(2)8-5-9/h4,10H,3,5-8H2,1-2H3
    • InChI Key: KNASSBFGELOGEH-UHFFFAOYSA-N
    • SMILES: C1N(C)CC=C(CCNC)C1

4-Pyridineethanamine,1,2,3,6-tetrahydro-N,1-dimethyl- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6894069-1.0g
methyl[2-(1-methyl-1,2,3,6-tetrahydropyridin-4-yl)ethyl]amine
740063-03-0
1g
$1057.0 2023-05-24
Enamine
EN300-6894069-10.0g
methyl[2-(1-methyl-1,2,3,6-tetrahydropyridin-4-yl)ethyl]amine
740063-03-0
10g
$4545.0 2023-05-24
Enamine
EN300-6894069-0.5g
methyl[2-(1-methyl-1,2,3,6-tetrahydropyridin-4-yl)ethyl]amine
740063-03-0
0.5g
$1014.0 2023-05-24
Enamine
EN300-6894069-2.5g
methyl[2-(1-methyl-1,2,3,6-tetrahydropyridin-4-yl)ethyl]amine
740063-03-0
2.5g
$2071.0 2023-05-24
Enamine
EN300-6894069-0.1g
methyl[2-(1-methyl-1,2,3,6-tetrahydropyridin-4-yl)ethyl]amine
740063-03-0
0.1g
$930.0 2023-05-24
Enamine
EN300-6894069-0.25g
methyl[2-(1-methyl-1,2,3,6-tetrahydropyridin-4-yl)ethyl]amine
740063-03-0
0.25g
$972.0 2023-05-24
Enamine
EN300-6894069-5.0g
methyl[2-(1-methyl-1,2,3,6-tetrahydropyridin-4-yl)ethyl]amine
740063-03-0
5g
$3065.0 2023-05-24
Enamine
EN300-6894069-0.05g
methyl[2-(1-methyl-1,2,3,6-tetrahydropyridin-4-yl)ethyl]amine
740063-03-0
0.05g
$888.0 2023-05-24

4-Pyridineethanamine,1,2,3,6-tetrahydro-N,1-dimethyl- Related Literature

Additional information on 4-Pyridineethanamine,1,2,3,6-tetrahydro-N,1-dimethyl-

4-Pyridineethanamine, 1,2,3,6-Tetrahydro-N,1-Dimethyl

4-Pyridineethanamine, 1,2,3,6-Tetrahydro-N,1-Dimethyl (CAS No: 740063-03-0) is a versatile organic compound with significant applications in the fields of pharmaceuticals and agrochemicals. This compound is a derivative of pyridine and belongs to the class of tetrahydropyridines. Its structure consists of a six-membered ring with one nitrogen atom and two methyl groups attached to the nitrogen atom and the fourth carbon of the ring. The presence of the ethanamine group further enhances its reactivity and functional diversity.

Recent studies have highlighted the potential of 4-Pyridineethanamine derivatives in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules targeting various therapeutic areas such as cancer, inflammation, and neurodegenerative diseases. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that tetrahydropyridine derivatives like this compound can act as potent inhibitors of certain kinases involved in cancer progression.

The synthesis of 4-Pyridineethanamine, 1,2,3,6-Tetrahydro-N,1-Dimethyl involves a multi-step process that typically includes the reduction of pyridine derivatives followed by alkylation or acylation to introduce the necessary substituents. The use of catalytic hydrogenation or other reducing agents plays a crucial role in achieving the desired tetrahydro structure. This compound's ease of synthesis and high yield make it an attractive candidate for large-scale production in pharmaceutical industries.

In terms of chemical properties, 4-Pyridineethanamine derivatives exhibit good solubility in organic solvents and moderate stability under physiological conditions. These properties are advantageous for their use in drug delivery systems where controlled release and bioavailability are critical factors. Additionally, the compound's ability to form stable salts with various acids further enhances its utility in formulation development.

From an agrochemical perspective, tetrahydropyridine-based compounds have shown promise as herbicides and fungicides. A research article in *Pest Management Science* reported that certain analogs of this compound demonstrated effective control over plant pathogens without adverse effects on non-target organisms. This highlights its potential in sustainable agriculture practices.

The application of 4-Pyridineethanamine derivatives extends beyond pharmaceuticals and agrochemicals into materials science. For example, they can serve as precursors for synthesizing advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Their ability to coordinate with metal ions makes them valuable in constructing MOFs with applications in gas storage and catalysis.

In conclusion, 4-Pyridineethanamine, 1,2,3,6-Tetrahydro-N,N-Dimethyl (CAS No: 740063-03-0) is a multifaceted compound with a wide range of applications across various industries. Its structural versatility and favorable chemical properties make it an essential component in modern chemical synthesis. As ongoing research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.

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